Cas no 61698-27-9 (Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)-)

Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)- structure
61698-27-9 structure
Product Name:Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)-
CAS No:61698-27-9
MF:C10H9N3O
MW:187.197961568832
CID:469535
PubChem ID:11830162
Update Time:2025-04-19

Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)-
    • 1-(1-phenyl-1,2,4-triazol-3-yl)ethanone
    • Z2787473681
    • EN300-7543337
    • DTXSID30474053
    • 1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethanone
    • 61698-27-9
    • 1-(1-phenyl-1H-1,2,4-triazol-3-yl)ethan-1-one
    • SCHEMBL11176036
    • Inchi: 1S/C10H9N3O/c1-8(14)10-11-7-13(12-10)9-5-3-2-4-6-9/h2-7H,1H3
    • InChI Key: HHVNDNUPKFVRFV-UHFFFAOYSA-N
    • SMILES: O=C(C)C1N=CN(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 187.07467
  • Monoisotopic Mass: 187.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • PSA: 47.78

Ethanone, 1-(1-phenyl-1H-1,2,4-triazol-3-yl)- Pricemore >>

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